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Compound of Interest

Compound Name: 3-nitrosopyridine-2,6-diamine

Cat. No.: B182994 Get Quote

An In-Depth Technical Guide to 3-
Nitrosopyridine-2,6-diamine
For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Nitrosopyridine-2,6-diamine is a pyridine derivative of interest in chemical and

pharmaceutical research. This technical guide provides a comprehensive overview of its known

physical and chemical properties, drawing from available data. Due to the limited publicly

accessible experimental data, some properties are presented as predicted values and should

be considered with appropriate caution. This document aims to consolidate the existing

information to support further research and development efforts involving this compound.

Chemical Identity and Physical Properties
3-Nitrosopyridine-2,6-diamine, with the CAS number 89323-10-4, is a red-brown powder[1]

[2]. Its fundamental chemical and physical characteristics are summarized in the table below. It

is important to note that while the melting point has been experimentally determined, other

values such as boiling point, density, refractive index, and pKa are currently based on

estimations and require experimental verification.
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Property Value Source

IUPAC Name 3-nitrosopyridine-2,6-diamine N/A

Synonyms

(6-amino-3-nitroso-2-

pyridyl)amine; 2,6-diamino-3-

nitrosopyridine; pyridine, 2,6-

diamino-3-nitroso-

[1]

CAS Number 89323-10-4 [1][3]

Molecular Formula C₅H₆N₄O [1][3][4]

Molecular Weight 138.13 g·mol⁻¹ [1][4]

Appearance Red-brown powder [1][2]

Melting Point 260-266 °C [1][2]

Boiling Point 253.51°C (rough estimate) [2]

Density 1.3577 (rough estimate) [2]

Refractive Index 1.8300 (estimate) [2]

pKa 2.57±0.50 (Predicted) [2]

Spectral Data
Detailed experimental spectral data for 3-nitrosopyridine-2,6-diamine, including ¹H NMR, ¹³C

NMR, IR, and mass spectrometry, are not readily available in the public domain. The

characterization of this compound would typically involve the following analytical techniques:

¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy: To determine the number and

types of hydrogen atoms in the molecule and their connectivity.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy: To identify the number

and types of carbon atoms.

IR (Infrared) Spectroscopy: To identify the functional groups present in the molecule, such as

N-H (amines), C=C and C=N (aromatic ring), and N=O (nitroso group).
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Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of

the molecule, confirming its identity.

While specific spectra for the target compound are unavailable, data for structurally related

compounds can provide some reference. For instance, the IR spectrum of a related compound,

2,6-diamino-4-[(diphenylmethyl)amino]-3-nitropyridine, has been documented[5]. Similarly, ¹³C

NMR data for 2,6-diamino-3,5-dinitro-pyridine is available[6].

Experimental Protocols
Synthesis
Detailed, peer-reviewed experimental protocols for the synthesis of 3-nitrosopyridine-2,6-
diamine are not widely published. However, general synthetic strategies for related

aminopyridines and nitropyridines can provide insights into potential synthetic routes.

A plausible approach could involve the nitrosation of the parent compound, 2,6-

diaminopyridine. The nitrosation of aromatic amines is a well-established reaction, typically

carried out using a source of nitrous acid, such as sodium nitrite in an acidic medium.

Starting Material Reagents

Reaction

Product

2,6-Diaminopyridine

Nitrosation

NaNO2 Acid (e.g., HCl)

3-Nitrosopyridine-2,6-diamine
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A generalized workflow for investigating the biological activity of a novel compound.

Safety Information
3-Nitrosopyridine-2,6-diamine is classified as an irritant. The risk codes associated with this

compound are R36/37/38, indicating that it is irritating to the eyes, respiratory system, and skin.

[1] Standard safety precautions, including the use of suitable protective clothing, gloves, and

eye/face protection, are recommended when handling this chemical.[1] In case of contact with

eyes, immediate rinsing with plenty of water and seeking medical advice is advised.[1]

Conclusion
3-Nitrosopyridine-2,6-diamine is a chemical compound with established basic physical

properties but a significant lack of detailed experimental data, particularly in the areas of

spectroscopy, synthesis protocols, and biological activity. The information presented in this

guide is based on the limited available data and estimations. Further experimental work is

required to fully characterize this molecule and to explore its potential applications in research

and drug development. The structural features of this compound suggest that it may possess

interesting biological properties worthy of investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [physical and chemical properties of 3-nitrosopyridine-
2,6-diamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182994#physical-and-chemical-properties-of-3-
nitrosopyridine-2-6-diamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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